Cas no 39137-30-9 (2,4-Thiazolidinedione, 3-pentyl-)
39137-30-9 structure
Product Name:2,4-Thiazolidinedione, 3-pentyl-
CAS No:39137-30-9
MF:C8H13NO2S
MW:187.25932097435
CID:1499321
Update Time:2024-08-24
2,4-Thiazolidinedione, 3-pentyl- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Thiazolidinedione, 3-pentyl-
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- Inchi: 1S/C8H13NO2S/c1-2-3-4-5-9-7(10)6-12-8(9)11/h2-6H2,1H3
- InChI Key: RKUASIKVIDBCST-UHFFFAOYSA-N
- SMILES: S1CC(=O)N(CCCCC)C1=O
Computed Properties
- Exact Mass: 187.06679
Experimental Properties
- Density: 1.175±0.06 g/cm3(Predicted)
- Boiling Point: 102 °C(Press: 0.5 Torr)
- PSA: 37.38
- pka: -2.21±0.20(Predicted)
2,4-Thiazolidinedione, 3-pentyl- Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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